4-((1-(3-Chloropyridin-4-yl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine

• IUPAC Name: 4-[[1-(3-chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-cyclopropylpyrimidine
• InChI: InChI=1S/C18H21ClN4O/c19-15-10-20-6-3-17(15)23-7-4-13(5-8-23)11-24-18-9-16(14-1-2-14)21-12-22-18/h3,6,9-10,12-14H,1-2,4-5,7-8,11H2
• InChI Key: TUYDPDWPKHBJMA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)OCC3CCN(CC3)C4=C(C=NC=C4)Cl
• Molecular Formula: C18H21ClN4O
• Molecular Weight: 344.8 g/mol

Description

4-((1-(3-Chloropyridin-4-yl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine is a chemical compound with a molecular formula of C21H26ClN5O. It is commonly known as CPI-444 and is a potent and selective inhibitor of the adenosine A2A receptor. CPI-444 has shown promising results in preclinical studies and is currently being investigated for its potential therapeutic applications in various diseases.

Mechanism of Action

CPI-444 selectively binds to the adenosine A2A receptor, which is highly expressed on immune cells. By inhibiting this receptor, CPI-444 can modulate the immune response and enhance the activity of immune cells, such as T cells and natural killer cells. This can lead to increased anti-tumor activity and reduced inflammation in autoimmune disorders.
Biochemical and Physiological Effects:
CPI-444 has been shown to have several biochemical and physiological effects, including modulation of the immune response, inhibition of tumor growth, and reduction of inflammation. It has also been shown to enhance the activity of immune cells, such as T cells and natural killer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPI-444 in lab experiments is its selectivity for the adenosine A2A receptor, which allows for more targeted modulation of the immune response. However, one limitation is the potential for off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of CPI-444, including investigating its therapeutic potential in combination with other drugs, exploring its effects on different types of cancer, and further elucidating its mechanism of action. Additionally, the development of more selective adenosine A2A receptor inhibitors may lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

The synthesis of CPI-444 involves several steps, starting with the reaction of 3-chloro-4-pyridinamine with piperidine to form 1-(3-chloropyridin-4-yl)piperidine. This intermediate is then reacted with 4-(methoxymethyl)-6-cyclopropylpyrimidine-2,5-diamine to yield CPI-444.

Scientific Research Applications

CPI-444 has been extensively studied for its therapeutic potential in various diseases, including cancer, autoimmune disorders, and infectious diseases. In preclinical studies, CPI-444 has shown promising results in inhibiting tumor growth and enhancing the efficacy of immunotherapy. It has also been shown to modulate the immune response and reduce inflammation in autoimmune disorders.